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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B083087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Acid Red 119 (C.I.

262085), a diazo dye with applications in various industries, including textiles, leather, and

paper.[1][2] Understanding the solubility of this compound in different solvents is crucial for its

effective use in research, development, and quality control. This document summarizes the

available solubility data, outlines detailed experimental protocols for its determination, and

provides a logical workflow for solvent selection.

Physicochemical Properties
Appearance: Red to dark red powder[3]

Chemical Class: Diazo dye[1]

CAS Number: 12220-20-1[1]

Quantitative Solubility Data
Precise quantitative solubility data for Acid Red 119 in a wide range of solvents is limited in

publicly available literature. However, the following table summarizes the available information.

It is important to distinguish Acid Red 119 from Solvent Red 119, a different compound with

distinct properties.
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Solvent CAS Number Temperature (°C) Solubility

Water 7732-18-5 Not Specified 70 g/L

Alcohol Solvents Various Not Specified Soluble

Ether Solvents Various Not Specified Insoluble

Note: The term "soluble" indicates that the substance dissolves to a visually appreciable extent,

but does not provide a quantitative value. Further experimental determination is recommended

for specific applications.

Factors Influencing Solubility
The solubility of Acid Red 119 is influenced by several factors:

pH: Acid Red 119 is reported to be stable under acidic conditions and less stable in alkaline

environments.[3] This suggests that pH can significantly impact its aqueous solubility,

potentially due to structural changes or degradation in alkaline solutions.

Temperature: As with most solid solutes, the solubility of Acid Red 119 in liquid solvents is

expected to be temperature-dependent. However, specific data on this relationship is not

readily available.

Solvent Polarity: The qualitative data indicates that Acid Red 119, an acid dye, is soluble in

polar solvents like water and alcohols, and insoluble in non-polar solvents like ethers. This is

consistent with the presence of polar functional groups in its molecular structure.

Experimental Protocol: Determination of Solubility
by UV-Vis Spectrophotometry
This protocol outlines a general method for determining the solubility of Acid Red 119 in a

specific solvent at a given temperature. This method is based on creating a calibration curve

and then measuring the concentration of a saturated solution.

1. Materials and Equipment:
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Acid Red 119 powder

Solvent of interest

Volumetric flasks and pipettes

Analytical balance

UV-Vis spectrophotometer

Cuvettes

Magnetic stirrer and stir bars

Temperature-controlled shaker or water bath

Syringe filters (0.45 µm)

2. Preparation of Standard Solutions and Calibration Curve:

Stock Solution: Accurately weigh a known mass of Acid Red 119 and dissolve it in a known

volume of the solvent to prepare a stock solution of a specific concentration (e.g., 100 mg/L).

Standard Solutions: Prepare a series of standard solutions of decreasing concentrations by

serially diluting the stock solution.

Determine λmax: Scan one of the standard solutions across a range of wavelengths (e.g.,

400-700 nm) to determine the wavelength of maximum absorbance (λmax).

Generate Calibration Curve: Measure the absorbance of each standard solution at the

determined λmax. Plot a graph of absorbance versus concentration to create a Beer-

Lambert Law calibration curve.

3. Preparation of Saturated Solution:

Add an excess amount of Acid Red 119 powder to a known volume of the solvent in a

sealed container.
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Agitate the mixture at a constant temperature using a magnetic stirrer or shaker bath for a

sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached and the solution is

saturated.

4. Measurement and Calculation:

Allow the undissolved solid in the saturated solution to settle.

Carefully withdraw a sample of the supernatant and filter it immediately using a syringe filter

to remove any suspended particles.

Accurately dilute the filtered saturated solution with the solvent to a concentration that falls

within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Use the equation of the calibration curve to determine the concentration of the diluted

solution.

Calculate the solubility of Acid Red 119 in the solvent by multiplying the concentration of the

diluted solution by the dilution factor.

Logical Workflow for Solvent Selection
The following diagram illustrates a logical workflow for selecting an appropriate solvent for Acid
Red 119 based on its solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b083087?utm_src=pdf-body
https://www.benchchem.com/product/b083087?utm_src=pdf-body
https://www.benchchem.com/product/b083087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Define Solvent Requirement

Consult Qualitative Data
(Water, Alcohols, Ethers)

Is a Polar Solvent Required?

Select Water or Alcohol

Yes

Consider Alternative Dye
(Acid Red 119 is likely unsuitable)

No

Perform Quantitative Solubility Test
(e.g., UV-Vis Spectrophotometry)

Is Solubility Sufficient for Application?

Optimize Conditions
(e.g., Temperature, pH)

No

Final Solvent Selection

Yes

Click to download full resolution via product page

Caption: Workflow for Acid Red 119 Solvent Selection.

This guide provides a foundational understanding of the solubility of Acid Red 119. For critical

applications, it is highly recommended to perform experimental solubility determinations under

the specific conditions of use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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